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Compound of Interest

Compound Name: Domperidone-d6

Cat. No.: B588569

Essential Safety and Handling Guide for
Domperidone-d6

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of
Domperidone-d6 in a laboratory setting. The following procedures are designed to ensure the
safety of all personnel and to maintain the integrity of research activities.

Hazard Identification and Safety Precautions

Domperidone-d6 is a deuterated form of Domperidone, an active pharmaceutical ingredient
(API). While some Safety Data Sheets (SDS) for Domperidone-d6é may not classify it as
hazardous, the parent compound, Domperidone, is associated with potential health risks,
including suspected reproductive toxicity.[1][2] Therefore, it is prudent to handle Domperidone-
d6 with a degree of caution appropriate for a potentially hazardous substance.

Key Hazards:

» Potential for reproductive toxicity: Domperidone is suspected of damaging fertility or the
unborn child.[2]

o Harmful if swallowed: Acute oral toxicity data for Domperidone indicates it can be harmful if
ingested.[1]
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e May cause irritation: Dust from the solid form may cause irritation to the eyes, skin, and
respiratory tract.[1]

General Handling Precautions:

Work in a well-ventilated area, preferably within a certified chemical fume hood.[3][4]

Avoid all personal contact, including inhalation of dust and contact with skin and eyes.[3]

Do not eat, drink, or smoke in areas where Domperidone-d6 is handled or stored.[5]

Wash hands thoroughly with soap and water after handling.[5]

Keep containers securely sealed when not in use.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is essential to minimize exposure to Domperidone-d6. The
following table summarizes the recommended PPE for various laboratory activities involving
this compound.
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. _ Specifications and Best
Activity Required PPE Practi
ractices

- Ensure lab coat is fully

) o buttoned.- Check gloves for
- Disposable Lab Coat- Nitrile ]
) any signs of damage before
Gloves (double-gloving _
use.- Goggles should provide
o ) recommended)- Safety
Weighing and Preparing o ) a complete seal around the
_ Goggles with side shields- o i
Solutions ) ) eyes.- If weighing outside of a
Particulate Respirator
) ] fume hood, a NIOSH-approved
(optional, based on risk _ _ _
N95 or higher respirator is
assessment) S
recommended to minimize

inhalation of fine particles.

) o - Change gloves immediately if
) ) - Disposable Lab Coat- Nitrile )
Handling Solutions they become contaminated.-
Gloves- Safety Goggles ) )
Avoid splashing.

- Use appropriate cleaning

] o agents to decontaminate
) o - Disposable Lab Coat- Nitrile ]
Cleaning and Decontamination surfaces.- Dispose of all
Gloves- Safety Goggles ] .
cleaning materials as

hazardous waste.

Experimental Protocols: Handling and Preparation
Step-by-Step Handling Procedure:
o Preparation: Before starting, ensure the work area (preferably a chemical fume hood) is

clean and uncluttered. Assemble all necessary equipment and materials, including
Domperidone-d6, solvents, glassware, and waste containers.

» Donning PPE: Put on all required PPE as outlined in the table above.

o Weighing: If working with solid Domperidone-d6, carefully weigh the required amount on a
calibrated analytical balance within the fume hood. Use anti-static weighing paper or a weigh
boat.
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» Dissolving: Add the weighed Domperidone-d6 to the desired solvent in a suitable container.
Cap the container and mix gently until the solid is fully dissolved.

e Use in Experiments: Dispense the Domperidone-d6 solution as required for your
experimental protocol.

o Storage: Store any remaining solid Domperidone-d6 and prepared solutions in clearly
labeled, sealed containers in a designated and secure location.

o Decontamination: After completing the work, decontaminate the work area and any non-
disposable equipment with an appropriate solvent (e.g., 70% ethanol), followed by a general-
purpose laboratory cleaner.

o Doffing PPE: Remove PPE in the correct order to avoid cross-contamination (gloves first,
then goggles, then lab coat). Dispose of all disposable PPE in the designated hazardous

waste container.

e Hand Washing: Wash hands thoroughly with soap and water.

Spill and Emergency Procedures
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Emergency Situation

Immediate Action

Skin Contact

Immediately flush the affected area with copious
amounts of water for at least 15 minutes.
Remove contaminated clothing. Seek medical

attention if irritation persists.

Eye Contact

Immediately flush eyes with a gentle stream of
water for at least 15 minutes, holding the eyelids

open. Seek immediate medical attention.

Inhalation

Move the individual to fresh air. If breathing is

difficult, provide oxygen. Seek medical attention.

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.

Minor Spill (Solid)

Wearing appropriate PPE, gently cover the spill
with absorbent paper towels. Carefully sweep
the material into a labeled hazardous waste

container. Decontaminate the area.

Minor Spill (Liquid)

Wearing appropriate PPE, cover the spill with
absorbent material. Collect the absorbed
material into a labeled hazardous waste

container. Decontaminate the area.

Major Spill

Evacuate the area and alert others. Contact
your institution's Environmental Health and
Safety (EHS) department immediately.

Disposal Plan

All waste materials contaminated with Domperidone-d6é must be disposed of as hazardous

chemical waste. Follow your institution's specific guidelines for hazardous waste disposal.

Waste Segregation and Disposal Steps:

e Solid Waste:
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o Includes: Unused Domperidone-d6 powder, contaminated gloves, weigh boats, paper
towels, and other disposable labware.

o Procedure: Place all solid waste into a clearly labeled, leak-proof hazardous waste
container lined with a heavy-duty plastic bag. The label should include "Hazardous
Waste," "Domperidone-d6," and the associated hazards (e.g., "Toxic").

e Liquid Waste:

o Includes: Unused or waste solutions of Domperidone-d6, and solvents used for

decontamination.

o Procedure: Collect all liquid waste in a dedicated, sealed, and properly vented hazardous
waste container. Do not mix with incompatible waste streams. The container must be
clearly labeled with "Hazardous Waste," the full chemical names of the contents (including
solvents), and approximate concentrations.

e Sharps Waste:

o Includes: Needles, syringes, and glass Pasteur pipettes contaminated with Domperidone-
deé.

o Procedure: Place all contaminated sharps directly into a designated sharps container.
Once the container is full, seal it and manage it as hazardous chemical waste.

Visual Workflow for Handling and Disposal of
Domperidone-d6
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Caption: Workflow for the safe handling and disposal of Domperidone-d6.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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